Cas no 1881293-37-3 (3-(Benzyloxy)-5-(trifluoromethoxy)phenol)

• Product Name: 3-(Benzyloxy)-5-(trifluoromethoxy)phenol
• CAS No: 1881293-37-3
• MF: C₁₄H₁₁F₃O₃
• MW: 284.230554819107
• CID: 4626533
• PubChem ID: 125116127
• Update Time: 2025-10-30

3-(Benzyloxy)-5-(trifluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(BENZYLOXY)-5-(TRIFLUOROMETHOXY)PHENOL
• 3-phenylmethoxy-5-(trifluoromethoxy)phenol
• 3-(Benzyloxy)-5-(trifluoromethoxy)phenol

• Inchi： 1S/C14H11F3O3/c15-14(16,17)20-13-7-11(18)6-12(8-13)19-9-10-4-2-1-3-5-10/h1-8,18H,9H2
• InChI Key： ILPATPFGRIYDFQ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(=C1)OCC1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 284.06602869g/mol
• Monoisotopic Mass: 284.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.7

Additional information on 3-(Benzyloxy)-5-(trifluoromethoxy)phenol

3-(Benzyloxy)-5-(trifluoromethoxy)phenol: A Comprehensive Overview

3-(Benzyloxy)-5-(trifluoromethoxy)phenol (CAS No. 1881293-37-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-(Benzyloxy)-5-(trifluoromethoxy)phenol.

Chemical Structure and Properties

3-(Benzyloxy)-5-(trifluoromethoxy)phenol is a phenolic compound with a benzyl ether group and a trifluoromethoxy substituent. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The benzyl ether group enhances the lipophilicity of the compound, which can influence its membrane permeability and bioavailability. The trifluoromethoxy group, on the other hand, introduces significant electronic effects due to the electronegativity of fluorine atoms. This can affect the compound's reactivity and stability.

The molecular formula of 3-(Benzyloxy)-5-(trifluoromethoxy)phenol is C₁₄H₁₁F₃O₃, and its molecular weight is approximately 286.22 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various experimental procedures in both laboratory and industrial settings.

Synthesis Methods

The synthesis of 3-(Benzyloxy)-5-(trifluoromethoxy)phenol has been reported using several methodologies, each with its own advantages and limitations. One common approach involves the reaction of 3-hydroxy-5-trifluoromethoxybenzaldehyde with benzyl alcohol in the presence of an acid catalyst. This method typically yields high purity products but may require careful control of reaction conditions to avoid side reactions.

An alternative synthetic route involves the nucleophilic substitution of a suitable precursor, such as 3-benzyloxy-5-chlorophenol, with trifluoromethyl triflate. This method offers good yields and can be performed under milder conditions compared to other approaches. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems that minimize waste generation.

Biological Activities and Applications

3-(Benzyloxy)-5-(trifluoromethoxy)phenol has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One area of significant interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 3-(Benzyloxy)-5-(trifluoromethoxy)phenol may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(Benzyloxy)-5-(trifluoromethoxy)phenol has also been investigated for its antioxidant properties. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative stress-induced damage. This property makes it a promising candidate for developing drugs targeting neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The promising preclinical results of 3-(Benzyloxy)-5-(trifluoromethoxy)phenol have led to increased interest in advancing this compound into clinical trials. Several phase I trials are currently underway to evaluate its safety and pharmacokinetic profile in humans. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects.

Further research is focused on optimizing the formulation and delivery methods of 3-(Benzyloxy)-5-(trifluoromethoxy)phenol. Nanoparticle-based delivery systems are being explored to enhance its bioavailability and target specific tissues or organs. These advancements could significantly improve the therapeutic efficacy of the compound while reducing systemic side effects.

Conclusion

In conclusion, 3-(Benzyloxy)-5-(trifluoromethoxy)phenol (CAS No. 1881293-37-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct properties that make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new biological activities and optimize its clinical utility, positioning this compound as a promising candidate for future drug development.